(5R)-5-(difluoromethyl)pyrrolidin-2-one
Overview
Description
(5R)-5-(Difluoromethyl)pyrrolidin-2-one, commonly referred to as DFMP, is a synthetic compound with a range of applications in both scientific research and industry. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. DFMP is also a key component of many laboratory experiments and has been used in the study of biochemistry, physiology, and pharmacology.
Scientific Research Applications
DFMP has a wide range of applications in scientific research. It has been used in the study of biochemistry, physiology, and pharmacology. In biochemistry, DFMP has been used to study enzyme kinetics and protein folding. In physiology, DFMP has been used to study the effects of drugs on the cardiovascular system. In pharmacology, DFMP has been used to study the effects of drugs on the central nervous system. Additionally, DFMP has been used to study the metabolism of drugs and their interactions with other drugs.
Mechanism of Action
DFMP is a lipophilic compound, meaning it is easily absorbed by the body. It is metabolized by the liver and excreted in the urine. The exact mechanism of action of DFMP is not yet known, however, it is believed to interact with the central nervous system, possibly by modulating the release of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects
DFMP has been shown to have a range of biochemical and physiological effects. It has been shown to have an anti-inflammatory effect, as well as an analgesic effect. It has also been shown to have an anti-convulsive effect, and to reduce the severity of seizures. Additionally, DFMP has been shown to have an anxiolytic effect, meaning it can reduce anxiety.
Advantages and Limitations for Lab Experiments
DFMP has a number of advantages for laboratory experiments. It is a relatively inexpensive and widely available compound, and it is easily synthesized using a variety of methods. Additionally, DFMP is relatively stable and has a low toxicity. However, DFMP has some limitations for laboratory experiments. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, DFMP has a low solubility in organic solvents, making it difficult to use in organic solvents.
Future Directions
There are a number of potential future directions for the study of DFMP. One potential direction is to further explore its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to determine the best methods of synthesis and to develop new and improved methods of synthesis. Finally, further research could be done to explore the potential applications of DFMP in industry, such as its use as a starting material for the synthesis of pharmaceuticals or agrochemicals.
Synthesis Methods
DFMP can be synthesized using a variety of methods. The most common synthesis route involves the reaction of 2,2-difluoroacetic acid with an amine. The reaction is typically performed in an aqueous medium at a temperature of 25-30°C. The reaction mixture is then heated to 80-90°C to complete the reaction. The product is then isolated by precipitation or extraction with an organic solvent. Other methods of synthesis include the reaction of 2,2-difluoroacetic acid with an alcohol, aldehyde, or ketone.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (5R)-5-(difluoromethyl)pyrrolidin-2-one can be achieved through a multi-step process involving the conversion of starting materials to intermediates and ultimately to the final product.", "Starting Materials": [ "2,5-dioxopyrrolidin-1-yl acetate", "difluoromethylamine", "sodium hydride", "tetrahydrofuran", "methanol", "water" ], "Reaction": [ "Step 1: Conversion of 2,5-dioxopyrrolidin-1-yl acetate to 2,5-dioxopyrrolidine", "React 2,5-dioxopyrrolidin-1-yl acetate with sodium hydride in tetrahydrofuran to form the intermediate 2,5-dioxopyrrolidine.", "Step 2: Conversion of 2,5-dioxopyrrolidine to (5R)-5-(difluoromethyl)pyrrolidin-2-one", "React 2,5-dioxopyrrolidine with difluoromethylamine in methanol and water to form the final product (5R)-5-(difluoromethyl)pyrrolidin-2-one." ] } | |
CAS RN |
2446501-35-3 |
Product Name |
(5R)-5-(difluoromethyl)pyrrolidin-2-one |
Molecular Formula |
C5H7F2NO |
Molecular Weight |
135.1 |
Purity |
95 |
Origin of Product |
United States |
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